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Compound of Interest

Compound Name: Triphen diol

Cat. No.: B8520623

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Triphen diol (CAS No. 1213777-80-0) is a phenol diol derivative recognized for its potent
anticancer properties, particularly against pancreatic cancer and cholangiocarcinoma.[1][2] Its
mechanism of action involves the induction of apoptosis in cancer cells through both caspase-
mediated and caspase-independent pathways.[1][2] As a compound under active investigation,
comprehensive toxicological data is not yet publicly available. Therefore, this guide provides a
consolidated overview of its known properties, biological effects, and recommended safety and
handling procedures based on precautionary principles for potent research chemicals. This
document is intended to equip researchers, scientists, and drug development professionals
with the necessary information to handle Triphen diol safely and effectively in a laboratory
setting.

Chemical and Physical Properties

Triphen diol is a solid, white to yellow substance.[3] Its fundamental properties are
summarized below.
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Property Value Source

CAS Number 1213777-80-0 [11[3]
Molecular Formula C22H2004 [2]

Molecular Weight 348.39 g/mol [2]

Physical Form Solid [2]

Color White to yellow [3]

Boiling Point (Predicted) 517.2 +50.0 °C ChemicalBook
Density (Predicted) 1.259 + 0.06 g/cm?3 ChemicalBook
pKa (Predicted) 9.87 £ 0.60 ChemicalBook

Biological Activity and Mechanism of Action

Triphen diol demonstrates significant anticancer activity by inducing apoptosis in pancreatic
cancer cells. This programmed cell death is initiated through two distinct signaling cascades: a
caspase-dependent pathway and a caspase-independent pathway.

Signaling Pathways

The precise molecular interactions of Triphen diol are still under investigation. However, its
known effect on inducing apoptosis suggests it likely modulates key regulatory proteins in the
intrinsic and/or extrinsic apoptotic pathways. The dual mechanism, being both caspase-
dependent and -independent, suggests a multi-faceted interaction with the cellular machinery. A
related compound, Triptolide, which also induces apoptosis in pancreatic cancer cells, has
been shown to be associated with the inactivation of the Akt/mTOR/p70S6K pathway and the
upregulation of the ERK1/2 pathway.[4][5] This may suggest a similar mechanism for Triphen
diol.

High-level overview of Triphen diol’'s dual apoptotic mechanisms.

Toxicological Data

As a novel research chemical, a full toxicological profile for Triphen diol, including LD50/LC50
values and occupational exposure limits (OELS), is not publicly available. The information is
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limited to in vitro cytotoxicity data against various cancer cell lines.

Cell Line

(Pancreatic ICso0 Value Exposure Time Source

Cancer)

HPAC 8 uM 48-120 h MedChemExpress
PANC-1 8 uM 48-120 h MedChemExpress
MIAPaCa-2 0.8 uM 48-120 h MedChemExpress

An in vivo study has been noted where mice were administered 50 mg/kg via oral gavage daily
for 15 days, which significantly inhibited tumor proliferation.

Note: The absence of comprehensive toxicity data necessitates that Triphen diol be handled
as a potentially hazardous and potent compound.

Safety and Handling Precautions

Given the lack of a specific Safety Data Sheet (SDS), a precautionary approach is mandatory.
All handling should occur under the assumption that the compound is toxic, and exposure
should be minimized through a combination of engineering controls, personal protective
equipment, and strict operational protocols.

General Handling Workflow

The following workflow outlines the essential steps for safely handling Triphen diol in a
research environment.

Logical workflow for the safe handling of potent research compounds.

Engineering Controls

e Primary Containment: All work involving solid Triphen diol or its solutions should be
conducted in a certified chemical fume hood or other suitable ventilated enclosure.

o Ventilation: Ensure adequate general laboratory ventilation.
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Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are required. A face shield should be worn if there
is a risk of splashing.

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Double-gloving is
recommended.

o Body Protection: A fully buttoned lab coat is required. Consider a disposable gown for
procedures with a higher risk of contamination.

» Respiratory Protection: Not typically required if work is performed within a fume hood. If
weighing outside of a vented enclosure is unavoidable, a respirator with an appropriate
particulate filter may be necessary.

Spill and Emergency Procedures

o Spill (Solid): Gently cover the spill with an absorbent material to avoid raising dust. Moisten
the material, then carefully scoop it into a sealed container for hazardous waste disposal.

o Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the
contaminated material into a sealed container for hazardous waste disposal.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Waste Disposal

 All solid and liquid waste containing Triphen diol must be collected in clearly labeled, sealed
containers and disposed of as hazardous chemical waste according to institutional and local
regulations.

Experimental Protocols
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The following are example protocols relevant to the study of Triphen diol. These are provided
for illustrative purposes and should be adapted based on specific experimental needs and
institutional safety guidelines.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method for determining the ICso of a compound against
adherent cancer cell lines.

Workflow for determining the in vitro cytotoxicity (ICso) of Triphen diol.

Methodology:

o Cell Seeding: Plate pancreatic cancer cells (e.g., PANC-1, MIAPaCa-2) in a 96-well plate at
a density of 5,000-10,000 cells per well and incubate for 24 hours.

o Compound Preparation: Prepare a stock solution of Triphen diol in DMSO. Perform serial
dilutions in cell culture medium to achieve the desired final concentrations.

o Treatment: Remove the old medium from the cells and add 100 pL of the medium containing
the various concentrations of Triphen diol. Include vehicle-only (DMSO) controls.

 Incubation: Incubate the plate for the desired duration (e.g., 48, 72, or 96 hours).

e MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Solubilization: Remove the medium and add 100 L of a solubilizing agent (e.g., DMSO) to
each well to dissolve the formazan crystals.

o Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

e Analysis: Calculate cell viability as a percentage of the vehicle-treated control and plot a
dose-response curve to determine the 1Cso value.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)
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This protocol provides a framework for assessing the skin irritation potential of a chemical using
an in vitro model, thus avoiding animal testing.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis model. Cell viability is measured after a defined exposure and post-incubation
period. A reduction in viability below a certain threshold indicates irritation potential.

Methodology:

e Model Preparation: Reconstructed human epidermis tissues are pre-incubated in
maintenance medium overnight at 37°C.

e Chemical Application: Apply 30 pL (for liquids) or 25 mg (for solids) of Triphen diol (or a
suitable dilution) directly onto the surface of the tissue. Use a negative control (e.g., PBS)
and a positive control (e.g., 5% SDS).

o Exposure: Incubate the treated tissues for 60 minutes at 37°C.
e Rinsing: Thoroughly rinse the tissues with PBS to remove the test chemical.

e Post-Incubation: Transfer the tissues to fresh maintenance medium and incubate for 42
hours.

 Viability Assessment: Transfer the tissues to an MTT solution (0.3-1 mg/mL) and incubate for
3 hours.

o Extraction: Extract the formazan dye from the tissues using an appropriate solvent (e.g.,
isopropanol).

o Data Analysis: Measure the optical density of the extracted formazan and calculate the
percentage of viability relative to the negative control. If the mean viability is < 50%, the
substance is considered an irritant.

Conclusion

Triphen diol is a promising anticancer compound with a novel mechanism of action. As it is an
investigational substance, comprehensive safety data is limited. All personnel must handle
Triphen diol with a high degree of caution, adhering to stringent safety protocols, including the
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use of appropriate engineering controls and personal protective equipment. The information
and protocols provided in this guide are intended to support the safe and effective use of
Triphen diol in a research setting, fostering a culture of safety while enabling scientific
advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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